Cas no 113608-77-8 (5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole)

• Product Name: 5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole
• CAS No: 113608-77-8
• MF: C₁₁H₆N₄O₅
• MW: 274.189141750336
• CID: 5036162
• PubChem ID: 623646
• Update Time: 2024-11-07

5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-(5-nitrofuran-2-yl)-1H-benzimidazole
• 5-Nitro-2-(5-nitro-furan-2-yl)-1H-benzoimidazole
• Oprea1_158595
• STK755508
• ST4029733
• 2-nitro-5-(5-nitrobenzimidazol-2-yl)furan
• 5-Nitro-2-(5-nitro-2-furyl)-1H-benzimidazole #
• 5-Nitro-2-(5-nitrofuran-2-yl)-1H-benzo[d]imidazole
• SCHEMBL10689470
• AKOS005615796
• 113608-77-8
• QZARPLILBWVJRA-UHFFFAOYSA-N
• 5-NITRO-2-(5-NITRO-2-FURYL)-1H-1,3-BENZIMIDAZOLE

• Inchi： 1S/C11H6N4O5/c16-14(17)6-1-2-7-8(5-6)13-11(12-7)9-3-4-10(20-9)15(18)19/h1-5H,(H,12,13)
• InChI Key： QZARPLILBWVJRA-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=NC2C=CC(=CC=2N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.03381930g/mol
• Monoisotopic Mass: 274.03381930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134